

A 779 Trifluoroacetate: A Comprehensive Technical Guide for Researchers

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: A 779 trifluoroacetate

Cat. No.: B10819161

[Get Quote](#)

A 779 Trifluoroacetate, a potent and selective antagonist of the Mas receptor, has emerged as an invaluable tool for dissecting the physiological and pathological roles of the protective arm of the renin-angiotensin system (RAS). This guide provides an in-depth technical overview for researchers, scientists, and drug development professionals, offering insights into its mechanism of action, practical guidance for its use in experimental settings, and critical considerations for data interpretation.

The Renin-Angiotensin System: A Shifting Paradigm

The classical understanding of the renin-angiotensin system (RAS) centers on the vasoconstrictive and pro-inflammatory actions of angiotensin II (Ang II) mediated by the AT1 receptor. However, a counter-regulatory axis, comprising angiotensin-converting enzyme 2 (ACE2), its product angiotensin-(1-7) [Ang-(1-7)], and the Mas receptor, has been identified as a crucial player in maintaining cardiovascular and renal homeostasis.^[1] This protective axis often opposes the detrimental effects of the classical RAS.^{[1][2]}

Ang-(1-7) exerts a range of beneficial effects, including vasodilation, anti-inflammatory actions, and anti-fibrotic properties, primarily through its interaction with the G protein-coupled Mas receptor.^{[1][3]} The discovery and characterization of selective antagonists for the Mas receptor,

such as A 779, have been instrumental in elucidating the specific contributions of this protective pathway.

A 779: A Selective Probe for the Mas Receptor

A 779 is a synthetic peptide antagonist of the Mas receptor.[4] Its chemical name is [D-Ala7]-Angiotensin-(1-7), and it is most commonly available as a trifluoroacetate salt.[5][6]

Mechanism of Action and Selectivity

A 779 competitively inhibits the binding of the endogenous ligand, Ang-(1-7), to the Mas receptor.[4][7] This blockade prevents the activation of downstream signaling cascades initiated by Ang-(1-7).

A key attribute of A 779 is its high selectivity for the Mas receptor over other angiotensin receptors, namely the AT1 and AT2 receptors.[8] This selectivity is crucial for isolating and studying the specific effects mediated by the Mas receptor without confounding influences from other RAS components.

Receptor	A 779 Affinity	Reference
Mas Receptor	High (IC50 ~0.3 nM)	[4]
AT1 Receptor	Negligible	[8]
AT2 Receptor	Negligible	[8]

The Trifluoroacetate Counterion: A Critical Consideration

A 779 is typically supplied as a trifluoroacetate (TFA) salt, a common counterion for synthetic peptides.[5][6] Researchers must be aware that TFA itself can exert biological effects, potentially confounding experimental results.[3][9] These effects can include cytotoxicity at high concentrations and modulation of certain cellular processes.[3]

For sensitive in vitro and in vivo experiments, it is highly recommended to either remove the TFA counterion or use a control group treated with a TFA salt of a scrambled or inactive

peptide. Several methods are available for TFA removal, including ion-exchange chromatography and repeated lyophilization from an HCl solution.[\[10\]](#)[\[11\]](#)

Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments utilizing A 779 to investigate the Mas receptor.

In Vitro Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the affinity of A 779 for the Mas receptor using a radiolabeled ligand.

Note: A recent study has raised concerns about the suitability of $[125\text{I}]$ -Ang-(1-7) for characterizing the Mas receptor in tissue membrane preparations due to potential binding to other sites.[\[12\]](#)[\[13\]](#) Therefore, validation of the radioligand and careful interpretation of results are crucial.

Materials:


- Mas receptor-expressing cells or tissues (e.g., Mas-transfected CHO cells)[\[4\]](#)
- $[125\text{I}]$ -Angiotensin-(1-7) (radioligand)
- A 779 (competitor)
- Unlabeled Angiotensin-(1-7) (for determining non-specific binding)
- Binding Buffer: 10 mM Na-phosphate buffer (pH 7.4), 120 mM NaCl, 5 mM MgCl_2 , 0.2% BSA, 0.005% bacitracin[\[4\]](#)
- Wash Buffer: Ice-cold PBS
- Scintillation fluid

Procedure:

- Prepare cell membranes from Mas-expressing cells.

- In a 96-well plate, add cell membranes to each well.
- Add increasing concentrations of A 779 to the appropriate wells.
- For total binding, add binding buffer without any competitor.
- For non-specific binding, add a high concentration of unlabeled Ang-(1-7) (e.g., 1 μ M).
- Add a fixed concentration of [125 I]-Ang-(1-7) (typically at its K_d value) to all wells.
- Incubate the plate at room temperature for a predetermined time to reach equilibrium.
- Terminate the binding reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold wash buffer to separate bound from free radioligand.
- Measure the radioactivity retained on the filters using a scintillation counter.
- Analyze the data using non-linear regression to determine the IC_{50} of A 779, from which the K_i (inhibitory constant) can be calculated.

Diagram of a Competitive Radioligand Binding Assay Workflow:



[Click to download full resolution via product page](#)

Caption: Workflow for a competitive radioligand binding assay.

Cell-Based Signaling Assays

These assays measure the ability of A 779 to block Ang-(1-7)-induced intracellular signaling events.

Cell Lines:

- Human Aortic Endothelial Cells (HAECs) (endogenously express Mas)[1][14]
- CHO-K1 cells stably expressing the Mas receptor[2][10][11]
- HEK293 cells transiently or stably expressing the Mas receptor

Materials:



- Selected cell line

- Angiotensin-(1-7)
- A 779
- Cell lysis buffer
- Primary antibodies against phospho-Akt (Ser473), total Akt, phospho-ERK1/2 (Thr202/Tyr204), and total ERK1/2
- HRP-conjugated secondary antibodies
- Chemiluminescent substrate

Procedure:

- Culture cells to 80-90% confluency.
- Serum-starve the cells for a specified period (e.g., 2-4 hours) before stimulation.
- Pre-incubate the cells with A 779 (e.g., 1 μ M) for 30-60 minutes.
- Stimulate the cells with Ang-(1-7) (e.g., 100 nM) for a predetermined time (e.g., 5-30 minutes).
- Lyse the cells and collect the protein lysates.
- Determine protein concentration using a standard assay (e.g., BCA).
- Perform SDS-PAGE and Western blotting using the specified primary and secondary antibodies.
- Detect the protein bands using a chemiluminescent imager.
- Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Diagram of A 779's Effect on Ang-(1-7)-Induced Signaling:



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. ahajournals.org \[ahajournals.org\]](#)
- [2. genscript.com \[genscript.com\]](#)
- [3. Biosynthetic Pathways and the Role of the Mas Receptor in the Effects of Angiotensin-\(1–7\) in Smooth Muscles - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [4. pnas.org \[pnas.org\]](#)
- [5. researchgate.net \[researchgate.net\]](#)
- [6. Angiotensin-\(1-7\) antagonist A-779 attenuates the potentiation of bradykinin by captopril in rats - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [7. Angiotensin-\(1-7\) Induces Mas Receptor Internalization - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [8. journals.physiology.org \[journals.physiology.org\]](#)
- [9. Angiotensin-\(1-7\) through receptor Mas mediates endothelial nitric oxide synthase activation via Akt-dependent pathways - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [10. dda.creative-bioarray.com \[dda.creative-bioarray.com\]](#)
- [11. dda.creative-bioarray.com \[dda.creative-bioarray.com\]](#)
- [12. researchgate.net \[researchgate.net\]](#)
- [13. 125I-Angiotensin 1-7 binds to a different site than angiotensin 1-7 in tissue membrane preparations - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [14. scientificarchives.com \[scientificarchives.com\]](#)
- To cite this document: BenchChem. [A 779 Trifluoroacetate: A Comprehensive Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b10819161/docs#a-779-trifluoroacetate-a-comprehensive-technical-guide-for-researchers\]](https://www.benchchem.com/product/b10819161/docs#a-779-trifluoroacetate-a-comprehensive-technical-guide-for-researchers)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)